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Compound of Interest

Compound Name: 1,7-Bis-Boc-1,4,7-triazaheptane

Cat. No.: B1663945 Get Quote

An In-depth Technical Guide to 1,7-Bis-Boc-1,4,7-triazaheptane

Introduction
1,7-Bis-Boc-1,4,7-triazaheptane, a versatile polyamine derivative, is a key building block in

medicinal chemistry and organic synthesis. Its structure, featuring a triazaheptane backbone

with two terminal amine functionalities protected by tert-butoxycarbonyl (Boc) groups, makes it

an invaluable intermediate for the synthesis of complex molecules. The Boc protecting groups

offer stability under various reaction conditions and can be selectively removed under acidic

conditions, allowing for subsequent functionalization of the primary amines.[1][2]

This technical guide provides a comprehensive overview of 1,7-Bis-Boc-1,4,7-triazaheptane,

including its chemical properties, a detailed synthesis protocol, and its applications in drug

development and bioconjugation. This document is intended for researchers, scientists, and

professionals in the field of drug discovery and development.

Chemical Properties and Identifiers
A summary of the key chemical properties and identifiers for 1,7-Bis-Boc-1,4,7-triazaheptane
is presented in the table below. This data is essential for its proper handling, storage, and

application in experimental settings.
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Property Value

IUPAC Name

tert-butyl N-[2-[2-[(2-methylpropan-2-

yl)oxycarbonylamino]ethylamino]ethyl]carbamat

e[3]

Alternate IUPAC Name

tert-butyl 2-({2-[(tert-

butoxycarbonyl)amino]ethyl}amino)ethylcarbam

ate

CAS Number 117499-16-8[1][2][3][4][5]

Molecular Formula C₁₄H₂₉N₃O₄[2][3][4]

Molecular Weight 303.4 g/mol [2][3][4]

Appearance Syrupy liquid to white solid[3] or white powder[1]

Purity ≥97% (NMR)[3], 98%[2]

Storage Conditions 0 to 8 °C[3], -20°C[2]

MDL Number MFCD11226825[3]

PubChem ID 15157893[3][4]

InChI

1S/C14H29N3O4/c1-13(2,3)20-11(18)16-9-7-

15-8-10-17-12(19)21-14(4,5)6/h15H,7-10H2,1-

6H3,(H,16,18)(H,17,19)

InChIKey KNORWRWRHNHJAV-UHFFFAOYSA-N

Synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane
A common and efficient method for the synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane involves

the selective protection of the primary amines of diethylenetriamine (DETA).

Experimental Protocol
A detailed procedure for the synthesis is as follows:

Preparation of Reactants: Dissolve diethylenetriamine (1.03 g, 10 mmol) in 10 mL of

anhydrous tetrahydrofuran (THF). To deoxidize the solution, bubble nitrogen gas through it
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for 20 minutes. In a separate flask, dissolve a three-fold molar equivalent of 2-(tert-

butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON) in 15 mL of anhydrous THF.[1]

Reaction: Cool the diethylenetriamine solution to 0 °C using an ice bath. Slowly add the Boc-

ON solution dropwise to the cooled DETA solution. Maintain the reaction mixture at 0 °C and

continue stirring for 2 hours.[1]

Work-up and Purification: After the reaction is complete, remove the THF solvent using a

rotary evaporator under reduced pressure. The crude product is then purified by column

chromatography using a solvent mixture of ethyl acetate and hexane (1:15, v/v) as the

eluent. This process yields the final product, 1,7-Bis-Boc-1,4,7-triazaheptane, with a

reported yield of 90%.[1]

Synthesis Workflow Diagram
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Synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane

Dissolve Diethylenetriamine in anhydrous THF

Deoxidize with Nitrogen gas for 20 min

Cool solution to 0°C

Add Boc-ON solution dropwise to Diethylenetriamine solution

Prepare 3-fold molar amount of Boc-ON in anhydrous THF

Stir at 0°C for 2 hours

Remove solvent via rotary evaporation

Purify by column chromatography (EtOAc/Hexane 1:15)

Final Product: 1,7-Bis-Boc-1,4,7-triazaheptane (90% yield)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,7-Bis-Boc-1,4,7-triazaheptane.
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Applications in Drug Development and Research
The unique structural features of 1,7-Bis-Boc-1,4,7-triazaheptane make it a valuable tool in

several areas of pharmaceutical and chemical research.

Role as a Linker and Intermediate
The Boc-protected amines allow for the selective modification of the secondary amine, while

the terminal primary amines can be deprotected under acidic conditions for further conjugation.

This makes it an excellent linker for various applications.[1][2]

Deprotection and Functionalization

1,7-Bis-Boc-1,4,7-triazaheptane

Acidic Conditions (e.g., TFA)

Deprotection

Deprotected Diamine

Reaction with Carbonyl Moieties

Functionalization
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Caption: Deprotection and subsequent functionalization pathway.

Key Research Applications
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PROTACs Synthesis: 1,7-Bis-Boc-1,4,7-triazaheptane serves as an alkyl/ether-based linker

in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] PROTACs are

heterobifunctional molecules that can induce the degradation of specific target proteins.

Bioconjugation: This compound is employed in bioconjugation to link biomolecules to other

molecules or surfaces. This is crucial for creating targeted drug delivery systems.[3]

Bifunctional Chelators: It is used in the preparation of bifunctional chelators, which are

subsequently used in the synthesis of monoclonal antibody conjugates for tumor targeting.[1]

[6]

Peptide Synthesis: The Boc protecting groups make it an ideal reagent for peptide synthesis

where temporary protection of amine groups is necessary.[3]

Catalysis Research: The compound is also explored in catalytic processes to enhance

reaction efficiency and selectivity.[3]

Applications of 1,7-Bis-Boc-1,4,7-triazaheptane

1,7-Bis-Boc-1,4,7-triazaheptane

Drug Development Bioconjugation Organic Synthesis

PROTAC Linker Monoclonal Antibody Conjugates Targeted Drug Delivery Peptide Synthesis Catalysis Research
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Caption: Key application areas of 1,7-Bis-Boc-1,4,7-triazaheptane.

Safety Information
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It is important to handle 1,7-Bis-Boc-1,4,7-triazaheptane with appropriate safety precautions.

Signal Word: Warning

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Conclusion
1,7-Bis-Boc-1,4,7-triazaheptane is a highly valuable and versatile compound in modern

chemical and pharmaceutical research. Its utility as a linker and synthetic intermediate is well-

established, with significant applications in the development of targeted therapies like

PROTACs and antibody-drug conjugates. The straightforward synthesis and the ability to

selectively deprotect the amine functionalities ensure its continued importance in the design

and creation of novel therapeutic agents and complex molecular architectures. Researchers

and drug development professionals will find this compound to be an essential tool in their

synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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